Cas no 72183-90-5 (24,25,26-Trinoroleanane-3,21-dione,27-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI))
72183-90-5 structure
Product Name:24,25,26-Trinoroleanane-3,21-dione,27-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI)
CAS No:72183-90-5
MF:C30H48O3
MW:456.700329780579
CID:569899
PubChem ID:354003
Update Time:2025-04-19
24,25,26-Trinoroleanane-3,21-dione,27-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 24,25,26-Trinoroleanane-3,21-dione,27-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI)
- (4aS,6aR,6aR,8aR,9R,14bR)-14a-(hydroxymethyl)-2,2,4a,6a,6a,8a,9-heptam ethyl-1,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydropicene-3,10-d ione
- (4R,4aS,6bR,8aS,12aR,14aS)-6a-(hydroxymethyl)-4,4a,6b,8a,11,11,14a-heptamethyl-1,2,4,5,6,6a,7,8,9,12,12a,13,14,14b-tetradecahydropicene-3,10-dione
- NSC-603720
- Kokoononol
- 72183-90-5
- From inner stem bark of Kokoona zeylanica Thwaites plant
- NSC603720
- D:A-Friedooleanane-3, 27-hydroxy
- DTXSID30326609
-
- Inchi: 1S/C30H48O3/c1-19-20(32)8-9-21-27(19,5)11-10-22-28(21,6)13-15-30(18-31)23-16-25(2,3)24(33)17-26(23,4)12-14-29(22,30)7/h19,21-23,31H,8-18H2,1-7H3/t19-,21?,22?,23+,26-,27+,28-,29+,30?/m0/s1
- InChI Key: ZHJWYVRDMOUNPD-VMLBPCRSSA-N
- SMILES: OCC12CC[C@@]3(C)C4CCC([C@H](C)[C@@]4(C)CCC3[C@@]1(C)CC[C@@]1(C)CC(C(C)(C)C[C@@H]21)=O)=O
Computed Properties
- Exact Mass: 456.36054
- Monoisotopic Mass: 456.36
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 1
- Complexity: 876
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.042
- Boiling Point: 542.5°C at 760 mmHg
- Flash Point: 296°C
- Refractive Index: 1.516
- PSA: 54.37
- LogP: 6.60840
24,25,26-Trinoroleanane-3,21-dione,27-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI) Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
72183-90-5 (24,25,26-Trinoroleanane-3,21-dione,27-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI)) Related Products
- 220199-90-6(Cyclohexanone,2-(hydroxymethyl)-, (2S)-)
- 38580-68-6(4-(Hydroxymethyl)cyclohexanone)
- 5331-08-8(2-(Hydroxymethyl)cyclohexanone)
- 32916-58-8(3-(Hydroxymethyl)cyclohexanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent